2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide

• IUPAC Name: 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide
• InChI: InChI=1S/C21H27N3O2/c1-4-24(14-18-10-6-5-7-11-18)15-21(26)22-13-20(25)23-19-12-8-9-16(2)17(19)3/h5-12H,4,13-15H2,1-3H3,(H,22,26)(H,23,25)
• InChI Key: PNEPNNJQHJJRSC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)CC(=O)NCC(=O)NC2=CC=CC(=C2C)C
• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol
• Solubility: >53 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide, also known as BMEA, is a novel compound that has gained significant attention in scientific research. BMEA is a small molecule that is structurally similar to other compounds used in the treatment of various diseases. The compound has been synthesized and tested for its potential applications in several fields, including medicinal chemistry, drug discovery, and pharmacology.

Mechanism of Action

The mechanism of action of 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide is not fully understood, but studies have suggested that it may act as an inhibitor of enzymes involved in various cellular processes. 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide has been shown to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the degradation of the neurotransmitter acetylcholine. Additionally, 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2, an enzyme involved in inflammation.
Biochemical and Physiological Effects
2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide has been shown to have several biochemical and physiological effects. In vitro studies have shown that 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide can inhibit the proliferation of cancer cells and induce apoptosis, or programmed cell death. 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide has also been shown to have anti-inflammatory effects, reducing the production of inflammatory cytokines in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide in lab experiments is its high purity and stability. 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide has been synthesized and purified to ensure high yields and purity, making it a suitable candidate for further research. However, one limitation of using 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide in lab experiments is its cost. 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide is a relatively expensive compound, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide. One potential application is in the development of new drugs for the treatment of cancer, inflammation, and neurodegenerative disorders. 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide could also be used as a probe molecule in drug discovery, helping to identify new targets for drug development. Additionally, further studies are needed to fully understand the mechanism of action of 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide and its potential side effects.

Synthesis Methods

The synthesis of 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide involves a multi-step process that begins with the reaction of benzyl ethylamine with acetic anhydride. The product of this reaction is then reacted with 2,3-dimethylphenylacetic acid to produce the final compound, 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide. The synthesis of 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide has been optimized to ensure high yields and purity, making it a suitable candidate for further research.

Scientific Research Applications

2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide has been investigated for its potential as a drug candidate for the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders. Additionally, 2-[[2-[benzyl(ethyl)amino]acetyl]amino]-N-(2,3-dimethylphenyl)acetamide has been studied for its potential use as a probe molecule in drug discovery and pharmacology.